5-(2-Bromo-4,5-difluorophenyl)-1-(tert-butyl)-4-iodo-1H-pyrazole

• IUPAC Name: 5-(2-bromo-4,5-difluorophenyl)-1-tert-butyl-4-iodopyrazole
• InChI: InChI=1S/C13H12BrF2IN2/c1-13(2,3)19-12(11(17)6-18-19)7-4-9(15)10(16)5-8(7)14/h4-6H,1-3H3
• InChI Key: XVRPWYKJTPQBKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C(C=N1)I)C2=CC(=C(C=C2Br)F)F
• Molecular Formula: C13H12BrF2IN2
• DSSTOX Substance ID: DTXSID50657962
• Molecular Weight: 441.05 g/mol
• CAS No.: 1206676-80-3

Description

5-(2-Bromo-4,5-difluorophenyl)-1-(tert-butyl)-4-iodo-1H-pyrazole is a useful research compound. Its molecular formula is C13H12BrF2IN2 and its molecular weight is 441.05 g/mol. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

5-(2-Bromo-4,5-difluorophenyl)-1-(tert-butyl)-4-iodo-1H-pyrazole serves as a versatile intermediate in the synthesis of complex organic molecules. For example, Bobko et al. (2012) demonstrate its utility in creating novel pyrazole derivatives, highlighting a straightforward route for their synthesis that could be valuable in developing new pharmaceuticals or agrochemicals (Bobko, A., Kaura, A., Evans, K., & Su, D., 2012).

Photophysical Properties

The compound has been explored for its photophysical properties, particularly in the context of organic electronics and photonics. The research by Hughes et al. (2004) delves into the synthesis and optical properties of ethynyl π-extended 2,5-diphenyl-1,3,4-oxadiazoles, where similar pyrazole structures demonstrate significant potential in tuning luminescent properties for OLEDs and other light-emitting applications (Hughes, G., Kreher, D., Wang, Changsheng, Batsanov, A., & Bryce, M., 2004).

Nonlinear Optical Materials

Kanwal et al. (2022) investigate pyrazole-thiophene-based amide derivatives for their nonlinear optical (NLO) properties, highlighting the importance of pyrazole derivatives in developing materials with potential applications in optical switching and computing. The study indicates that such compounds can exhibit significant NLO responses, making them candidates for future technologies (Kanwal, I., Rasool, N., Zaidi, Syeda Huda Mehdi, Zakaria, Z., Bilal, M., Hashmi, Muhammad Ali, Mubarik, Adeel, Ahmad, Gulraiz, & Shah, S. A., 2022).

Supramolecular Chemistry

The synthesis and structural analysis of pyrazole compounds, as detailed by Loh et al. (2013), reveal the potential of pyrazole derivatives in forming supramolecular structures through hydrogen bonding. These findings are crucial for designing molecular assemblies that could find applications in molecular recognition, sensing, and self-assembly processes (Loh, Wan-Sin, Quah, C., Chia, T. S., Fun, H., Sapnakumari, M., Narayana, B., & Sarojini, B., 2013).